3′-Hydroxy-2'H-5α-androst-2-eno[3,2-c]pyrazol-17-one
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Description
Analytical reference standard for Prostanozol metabolite
Scientific Research Applications
Potential as a Cancer Treatment Agent
- Compounds like 17-(5′-isoxazolyl)androst-4,16-dien-3-one, which share structural similarities with 3′-Hydroxy-2'H-5α-androst-2-eno[3,2-c]pyrazol-17-one, have been identified as promising inhibitors of 17α hydroxylase/C 17,20 lyase (P450 17α) and 5α reductase (5α R), showing potential for the treatment of prostate cancer and benign prostatic hypertrophy (M. Ji, 2002).
Structural and Conformational Studies
- Detailed structural analysis of similar steroidal compounds has been conducted, revealing various conformations and binding modes that could be relevant to understanding the activity of this compound. These studies are significant in drug design, especially for steroids with medicinal applications (D. Lisgarten et al., 2003).
Influence on Hormonal Activity
- Research has shown that minor changes in the steroidal structure, similar to those seen in this compound, can significantly alter the hormonal activity pattern in rats. These findings are crucial for understanding the potential therapeutic uses and effects of such compounds on hormonal systems (A. L. Beyler et al., 1961).
Properties
CAS No. |
1173998-80-5 |
---|---|
Molecular Formula |
C20H28N2O2 |
Molecular Weight |
328.45 |
Origin of Product |
United States |
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